Cas no 89131-65-7 (Undecanedioic acid, 6,6-dimethyl-)

• Product Name: Undecanedioic acid, 6,6-dimethyl-
• CAS No: 89131-65-7
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 611299
• PubChem ID: 71322271
• Update Time: 2025-04-19

Undecanedioic acid, 6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Undecanedioic acid, 6,6-dimethyl-
• 6,6-dimethylundecanedioic acid
• 89131-65-7
• DTXSID00751969

• Inchi： 1S/C13H24O4/c1-13(2,9-5-3-7-11(14)15)10-6-4-8-12(16)17/h3-10H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： ZSDKOWPYUICFQN-UHFFFAOYSA-N
• SMILES： OC(CCCCC(C)(C)CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 244.16745924g/mol
• Monoisotopic Mass: 244.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.6Ų